Cas no 1935625-24-3 (2-bromo-3-(hydroxyamino)methylphenol)

• Product Name: 2-bromo-3-(hydroxyamino)methylphenol
• CAS No: 1935625-24-3
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 6203700
• PubChem ID: 131074040
• Update Time: 2025-06-09

2-bromo-3-(hydroxyamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(hydroxyamino)methylphenol
• EN300-1905038
• 2-bromo-3-[(hydroxyamino)methyl]phenol
• 1935625-24-3

• Inchi： 1S/C7H8BrNO2/c8-7-5(4-9-11)2-1-3-6(7)10/h1-3,9-11H,4H2
• InChI Key： FYXLTMJMKOJTHK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CNO)O

Computed Properties

• Exact Mass: 216.97384g/mol
• Monoisotopic Mass: 216.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.5Ų

Additional information on 2-bromo-3-(hydroxyamino)methylphenol

Recent Advances in the Study of 2-Bromo-3-(hydroxyamino)methylphenol (CAS: 1935625-24-3): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 2-bromo-3-(hydroxyamino)methylphenol (CAS: 1935625-24-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development. Recent studies have highlighted its role as a versatile intermediate in the synthesis of more complex bioactive molecules, as well as its direct pharmacological effects.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-bromo-3-(hydroxyamino)methylphenol, emphasizing its utility as a building block for novel kinase inhibitors. The study demonstrated that the compound's bromo and hydroxyamino functional groups allow for selective modifications, enabling the creation of targeted inhibitors with high specificity. This has opened new avenues for the development of drugs targeting cancer and inflammatory diseases, where kinase inhibition is a key therapeutic strategy.

Another significant advancement was reported in a recent Bioorganic & Medicinal Chemistry Letters article, which investigated the antimicrobial properties of 2-bromo-3-(hydroxyamino)methylphenol. The study revealed that the compound exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for new antibiotics. Further in vivo studies are underway to evaluate its efficacy and safety profile.

Beyond its direct biological effects, 2-bromo-3-(hydroxyamino)methylphenol has also been utilized in chemical proteomics studies. A 2024 Nature Chemical Biology publication detailed its use as a probe to identify novel protein targets in cancer cells. The compound's reactivity with specific amino acid residues enabled the mapping of previously unknown protein interactions, providing insights into cancer cell signaling pathways. This application underscores the compound's value not only as a therapeutic agent but also as a tool for basic research.

In conclusion, the growing body of research on 2-bromo-3-(hydroxyamino)methylphenol (CAS: 1935625-24-3) highlights its multifaceted potential in chemical biology and pharmaceutical development. From its role in synthesizing targeted inhibitors to its direct antimicrobial and proteomic applications, this compound represents a promising area of investigation. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications, solidifying its place in the toolkit of modern drug discovery.